Cas no 1803825-89-9 (4-Difluoromethoxy-3-(trifluoromethyl)pyridine)

• Product Name: 4-Difluoromethoxy-3-(trifluoromethyl)pyridine
• CAS No: 1803825-89-9
• MF: C₇H₄F₅NO
• MW: 213.104779243469
• MDL: MFCD28790143
• CID: 4706005
• Update Time: 2025-06-14

4-Difluoromethoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Difluoromethoxy-3-(trifluoromethyl)pyridine

• MDL： MFCD28790143
• Inchi： 1S/C7H4F5NO/c8-6(9)14-5-1-2-13-3-4(5)7(10,11)12/h1-3,6H
• InChI Key： MIMSEGXNWKFMSB-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 22.1

Additional information on 4-Difluoromethoxy-3-(trifluoromethyl)pyridine

Recent Advances in the Study of 4-Difluoromethoxy-3-(trifluoromethyl)pyridine (CAS: 1803825-89-9)

4-Difluoromethoxy-3-(trifluoromethyl)pyridine (CAS: 1803825-89-9) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and trifluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and agrochemicals.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4-Difluoromethoxy-3-(trifluoromethyl)pyridine in the synthesis of selective kinase inhibitors. The researchers demonstrated that the compound's fluorinated groups enhance binding affinity and metabolic stability, making it a valuable scaffold for targeting protein kinases involved in cancer and inflammatory diseases. The study also reported improved pharmacokinetic properties compared to non-fluorinated analogs.

In addition to its pharmaceutical applications, recent research has explored the use of 4-Difluoromethoxy-3-(trifluoromethyl)pyridine in agrochemicals. A study in Pest Management Science (2024) revealed its efficacy as a precursor for herbicides and fungicides, owing to its ability to disrupt key enzymatic pathways in plant pathogens. The compound's stability under environmental conditions further underscores its potential for sustainable agricultural applications.

From a synthetic chemistry perspective, advancements in the preparation of 4-Difluoromethoxy-3-(trifluoromethyl)pyridine have been reported. A novel catalytic method utilizing palladium-catalyzed cross-coupling reactions was published in Organic Letters (2023), offering higher yields and reduced byproducts compared to traditional approaches. This methodological improvement is expected to facilitate broader adoption of the compound in industrial and academic settings.

Despite these promising developments, challenges remain in the large-scale production and optimization of 4-Difluoromethoxy-3-(trifluoromethyl)pyridine. Current research efforts are directed toward addressing these limitations, with a focus on green chemistry principles and cost-effective synthesis routes. Future studies are anticipated to explore its applications in additional therapeutic areas, such as neurodegenerative diseases and infectious diseases.